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Compound of Interest

Compound Name: Adipate(1-)

Cat. No.: B1229196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ecotoxicity of industrial adipate

plasticizers. Adipate esters are widely used as replacements for phthalate plasticizers in a

variety of applications, including PVC formulations, food packaging, and medical devices.

Understanding their environmental fate and effects is crucial for risk assessment and the

development of safer alternatives. This document summarizes key ecotoxicity data, details

standardized experimental protocols, and visualizes potential toxicological pathways.

Data Presentation: Quantitative Ecotoxicity of
Adipate Plasticizers
The following tables summarize the available quantitative ecotoxicity data for several common

industrial adipate plasticizers across three trophic levels: aquatic invertebrates (typically

Daphnia magna), fish, and algae. The data is presented as median effective concentration

(EC50), median lethal concentration (LC50), and no-observed-effect concentration (NOEC).
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Adipate
Plasticizer

Test
Organism

Endpoint Duration
Value
(mg/L)

Reference

Di(2-

ethylhexyl)

adipate

(DEHA)

Daphnia

magna

Chronic

NOEC
21 days

No adverse

effects at

0.0044

[1]

Daphnia

magna
Acute EC50 48 hours >0.23 [2]

Fish Acute LC50 96 hours >0.78 [2]

Algae Acute EC50 - >1.4 [2]

Diisononyl

adipate

(DINA)

Daphnia

magna
Acute EC50 24 hours >100 [3]

Fish Acute LC50 96 hours >500 [3]

Algae Acute EC50 48 hours >500 [3]

Dimethyl

adipate

(DMA)

Poecilia

sphenops

(Fish)

Acute LC50 96 hours 55.8 [4]

Diethyl

adipate

(DEA)

Pimephales

promelas

(Fish)

Acute LC50 96 hours 15.2 - 18.6 [5]

Cirrhina

mrigala (Fish)
Acute LC50 72 hours 50 [6]

Oreochromis

niloticus

(Fish)

Acute LC50 96 hours 48.1 [7]

Di-n-butyl

adipate

(DBA)

Fish Acute LC50 - 3.7 [1]
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Daphnia

magna
Acute EC50 - 17 [1]

Daphnia

magna

Chronic

NOEC
- 5.6 [1]

Algae

(Selenastrum

capricornutu

m)

NOEC - 2.0 [1]

Chlorella

vulgaris

(Algae)

24h-EC50 24 hours 4.95 [8]

Experimental Protocols
The ecotoxicity data presented in this guide are typically generated following standardized test

guidelines to ensure reproducibility and comparability. The most commonly used protocols are

those developed by the Organisation for Economic Co-operation and Development (OECD).

Below are detailed summaries of the key experimental protocols for aquatic toxicity testing.

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to daphnids, most commonly Daphnia

magna.

Test Organism: Young daphnids, less than 24 hours old at the start of the test.

Test Duration: 48 hours.

Procedure:

A range of concentrations of the test substance is prepared in a suitable medium. A control

group with no test substance is also included.

At least 20 daphnids, divided into four groups of five, are exposed to each test

concentration and the control.
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The daphnids are observed at 24 and 48 hours.

Endpoint: The primary endpoint is immobilization, defined as the inability to swim within 15

seconds after gentle agitation. The EC50, the concentration that causes immobilization in

50% of the daphnids, is calculated at 48 hours. The NOEC and Lowest Observed Effect

Concentration (LOEC) may also be determined.

Test Conditions: The test is conducted under controlled temperature and light conditions. The

pH and dissolved oxygen levels are monitored.

OECD 203: Fish, Acute Toxicity Test
This guideline describes a method to assess the acute lethal toxicity of a substance to fish.

Test Organism: Various fish species can be used, with zebrafish (Danio rerio) and rainbow

trout (Oncorhynchus mykiss) being common choices.

Test Duration: 96 hours.

Procedure:

Fish are exposed to the test substance in a range of concentrations. A control group is

maintained in water without the test substance.

The test can be static (no renewal of the test solution), semi-static (renewal at regular

intervals), or flow-through (continuous renewal).

Mortality and any sublethal effects (e.g., abnormal behavior) are recorded at 24, 48, 72,

and 96 hours.

Endpoint: The primary endpoint is mortality. The LC50, the concentration that is lethal to 50%

of the fish, is calculated for the 96-hour exposure period.

Test Conditions: Water temperature, pH, dissolved oxygen, and other water quality

parameters are maintained within a narrow range suitable for the test species.
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OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test evaluates the effects of a substance on the growth of freshwater microalgae or

cyanobacteria.

Test Organism: Commonly used species include Pseudokirchneriella subcapitata (formerly

Selenastrum capricornutum) and Chlorella vulgaris.

Test Duration: Typically 72 hours.

Procedure:

Exponentially growing cultures of the test alga are exposed to a series of concentrations of

the test substance in a nutrient-rich medium.

The cultures are incubated under constant temperature, light, and shaking.

Algal growth is measured at least every 24 hours by cell counts, fluorescence, or other

measures of biomass.

Endpoint: The primary endpoint is the inhibition of growth. The EC50, the concentration that

causes a 50% reduction in growth rate or yield compared to the control, is determined. The

NOEC is also often reported.

Test Conditions: The test is conducted under controlled conditions of light intensity,

temperature, and pH to ensure optimal algal growth in the control group.

Mandatory Visualizations
The following diagrams illustrate potential signaling pathways and experimental workflows

relevant to the ecotoxicity of adipate plasticizers.

Experimental workflow for aquatic ecotoxicity testing of adipate plasticizers.
Potential endocrine disruption signaling pathway for adipate plasticizers.

Induction of oxidative stress by adipate plasticizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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